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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1,4-Bis(2-
hydroxyhexafluoroisopropyl)benzene, a fluorinated aromatic compound with significant
applications in materials science and potential as a versatile building block in organic
synthesis. This document consolidates its known synonyms, chemical and physical properties,
and outlines a key synthetic application, offering valuable insights for professionals in research
and development.

Chemical Identity and Synonyms

1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene is known by several alternative names in
scientific literature and commercial catalogs. A comprehensive list of these synonyms is
provided below to aid in literature searches and material sourcing.

Table 1: Synonyms and Identifiers for 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene
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Identifier Type Identifier

1,1,1,3,3,3-hexafluoro-2-[4-(1,1,1,3,3,3-

IUPAC Name hexafluoro-2-hydroxypropan-2-yl)phenyl]propan-
2-0l[1]

CAS Number 1992-15-0[1]

Common Abbreviation 1,4-HFABJ2]

Alternative Names 1,4-Bis(hexafluoro-a-hydroxyisopropyl)benzene

1,4-Bis(2-hydroxyhexafluoro-2-propyl)benzene

1,4-Bis(hexafluoro-2-hydroxy-2-propyl)benzene

1,4-bis(alpha-

hydroxyhexafluoroisopropyl)benzene

2,2'-(1,4-Phenylene)bis(1,1,1,3,3,3-

hexafluoropropan-2-ol)

Molecular Formula C12H6F1202[1]

Physicochemical Properties

The unique properties of 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene, largely dictated by
its high fluorine content, make it a valuable component in the synthesis of advanced materials.

Table 2: Physicochemical Data of 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene
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Property Value

Molecular Weight 410.16 g/mol

Appearance White to almost white powder or crystalline solid
Melting Point 83-85 °C

Boiling Point 99-100 °C at 20 mmHg

Density 1.638 g/cm3

pKa (Predicted) 8.60 £ 0.15

Applications in Materials Science

The primary application of 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene lies in the field of
polymer chemistry, particularly in the development of materials for microlithography. Its
incorporation into polymer backbones can significantly enhance properties such as thermal
stability and optical transparency at specific wavelengths.

It serves as a monomer for the synthesis of specialty polymers, including poly(acrylates) and
poly(arylene ether)s. For instance, it is a precursor to acrylic monomers used in the formulation
of photoresists for 157 nm microlithography. The presence of the hexafluoroisopropanol groups
contributes to the low optical density of the resulting polymers at this wavelength.

Experimental Protocol: Synthesis of an Acrylic
Monomer

The following section outlines a two-step synthesis for an acrylic monomer derived from 1,4-
Bis(2-hydroxyhexafluoroisopropyl)benzene, as described in the literature for
microlithography applications. It is important to note that this represents a general synthetic
route, and specific laboratory-validated protocols with precise reagent quantities and reaction
conditions were not available in the surveyed literature.

Step 1: Reduction of the Aromatic Ring

The initial step involves the reduction of the central benzene ring of 1,4-Bis(2-
hydroxyhexafluoroisopropyl)benzene to the corresponding cyclohexane derivative. This
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transformation is crucial for improving the transparency of the final polymer in the deep UV
region.

Step 1: Reduction

Reaction with

\ Reduction \ (1 yloyl chloride
(l,4»Bis(2-hydroxyhexafluoroisopropyl)benzene) ‘ (e.9.. Cataytic Hydrogenation) -LKReduced Cyclohexane Imermediate) farenteatmentwitin Sutvlit U R o) Acrylic Monomer

J Step 2: Acrylation

Click to download full resolution via product page

Synthetic workflow for the acrylic monomer.

Step 2: Acrylation of the Cyclohexane Derivative

Following the reduction, the resulting cyclohexane diol is functionalized with (meth)acryloyl
groups. This is typically achieved by deprotonation of the hydroxyl groups with a strong base
like n-butyllithium, followed by reaction with (meth)acryloyl chloride. The resulting monomer
contains twelve fluorine atoms and a hexafluoroisopropanol group, making it suitable for
polymerization into photoresist materials.

Biological Activity and Drug Development Potential

While the high fluorine content of 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene suggests
potential applications in medicinal chemistry—as fluorine substitution can enhance metabolic
stability and binding affinity of drug candidates—there is currently a lack of specific studies
detailing its biological activity. The available literature primarily focuses on its utility in materials
science. Further research is required to explore its potential in drug design and development.

Due to the absence of specific data on its interaction with biological systems, no signaling
pathway diagrams can be provided at this time.

Conclusion
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1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene is a highly fluorinated compound with
established applications as a monomer in the synthesis of advanced polymers for the
microelectronics industry. Its unique physicochemical properties make it a subject of interest for
further research in materials science. While its potential in drug development remains largely
unexplored, its structure presents opportunities for the synthesis of novel fluorinated molecules
with potential biological activity. This guide provides a foundational understanding of this

compound for researchers and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b156815?utm_src=pdf-body
https://www.benchchem.com/product/b156815?utm_src=pdf-custom-synthesis
http://20.210.105.67/research/wp-content/uploads/2006/09/advpolysci-2005-microlithography.pdf
http://www.ppimodulator.com/
https://www.benchchem.com/product/b156815#synonyms-for-1-4-bis-2-hydroxyhexafluoroisopropyl-benzene
https://www.benchchem.com/product/b156815#synonyms-for-1-4-bis-2-hydroxyhexafluoroisopropyl-benzene
https://www.benchchem.com/product/b156815#synonyms-for-1-4-bis-2-hydroxyhexafluoroisopropyl-benzene
https://www.benchchem.com/product/b156815#synonyms-for-1-4-bis-2-hydroxyhexafluoroisopropyl-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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